Synthesis of amphiphilic semigrafted pseudo-Pluronics for self-assemblies carrying indomethacin†
RSC Advances Pub Date: 2016-09-02 DOI: 10.1039/C6RA20368J
Abstract
Copolymers with semigrafted topology, consisting of a linear block of poly(ethylene glycol) (PEG) and polymethacrylic segments with loosely distributed oligo(propylene glycol) (OPG) grafts, were obtained by atom transfer radical polymerization (ATRP). The synthesis was performed with the use of a monofunctional macroinitiator (bromoester functionalized PEG) and OPG methacrylate macromonomer (OPGMA) with methyl methacrylate (MMA) comonomer. The amphiphilic copolymers with various compositions of hydrophobic grafted blocks were able to self-assemble in aqueous solution yielding particles with a variety of average sizes (105–210 nm determined by DLS), and the critical aggregation concentration (CAC = 0.032–0.086 mg mL−1 determined by fluorescence spectroscopy). TEM images confirmed the formation of spherical micellar structures. Indomethacin (IMC), a poorly water-soluble drug, was selected as the model drug and encapsulated via the solvent evaporation method with evaluation by drug loading content (DLC = 15–90%). The in vitro release of IMC from polymeric particles in buffer solutions was pH-dependent (lower rates at pH = 5.0 than at pH = 7.4). The results indicated that the linear-b-graft copolymers may be potential carriers for delivery of poorly water-soluble drugs.
Recommended Literature
- [1] An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†
- [2] An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†
- [3] An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†
- [4] An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†
- [5] An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†
- [6] An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†
- [7] Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†
- [8] An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†
- [9] An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†
- [10] Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†
Journal Name：RSC Advances
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)